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Compound of Interest

Compound Name: Tazifylline

CAS No.: 113932-16-4

Cat. No.: B7785649

Get Quote

Prepared by a Senior Application Scientist

This document provides a comprehensive technical overview of Tazifylline (CAS 79712-55-3),

a potent and selective histamine H1-receptor antagonist. This guide is intended for

researchers, scientists, and professionals involved in drug development, offering insights into

its chemical properties, mechanism of action, potential therapeutic applications, and available

preclinical and clinical data.

Core Chemical and Physical Properties
Tazifylline, systematically named 7-[2-hydroxy-3-[4-(3-phenylsulfanylpropyl)piperazin-1-

yl]propyl]-1,3-dimethylpurine-2,6-dione, is a synthetic derivative of theophylline.[1][2] Its

fundamental properties are summarized in the table below.
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Property Value Source

CAS Number 79712-55-3

Molecular Formula C23H32N6O3S

Molecular Weight 472.6 g/mol

IUPAC Name

7-[2-hydroxy-3-[4-(3-

phenylsulfanylpropyl)piperazin-

1-yl]propyl]-1,3-dimethylpurine-

2,6-dione

Synonyms
Tazifilina, Tazifyllinum,

Taziphylline, RS-49014

Predicted Boiling Point 705.1±70.0°C

Predicted Density 1.34±0.1 g/cm3

Stereochemistry Racemic

Mechanism of Action: A Selective Histamine H1-
Receptor Antagonist
Tazifylline functions as a potent and selective antagonist of the histamine H1 receptor.[3] In

vitro studies have demonstrated its high affinity for these receptors.[3] Unlike many first-

generation antihistamines, Tazifylline exhibits significantly lower affinity for other receptors,

including histamine H2, alpha- and beta-adrenoceptors, 5-hydroxytryptamine, and muscarinic

receptor subtypes.[3] This selectivity is crucial as it suggests a reduced likelihood of off-target

side effects. Furthermore, Tazifylline has been shown to poorly inhibit the release of histamine

from mast cells, indicating its primary mechanism is receptor blockade rather than modulation

of histamine release.[3]

The antagonism of the H1 receptor by Tazifylline prevents the downstream signaling cascade

initiated by histamine binding. This interruption of the signaling pathway is the basis for its

therapeutic effects in allergic conditions.
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Caption: Tazifylline blocks histamine binding to the H1 receptor.

Therapeutic Applications and Clinical Insights
The primary therapeutic potential of Tazifylline lies in the management of allergic conditions

due to its antihistaminic properties.

Allergic Rhinitis and Urticaria
Preclinical studies in rats and dogs have shown that orally administered Tazifylline effectively

inhibits histamine-induced skin inflammation for extended periods.[3] Clinical studies in healthy

atopic and non-atopic individuals demonstrated that single oral doses of 5, 10, and 15 mg of

Tazifylline resulted in a dose-dependent inhibition of wheal and flare responses to cutaneous

challenges with histamine, codeine, and anti-IgE. Notably, these effects were achieved without

clinically significant sedative effects.

Asthma
Tazifylline has been investigated for its potential role in asthma management. In anesthetized

guinea pigs, it markedly inhibited histamine-induced bronchoconstriction.[3] A randomized,

crossover clinical study in 11 male atopic asthmatics evaluated the effect of 10 mg of

Tazifylline administered twice daily for seven days.[1] The study found that Tazifylline
significantly reduced the percentage decrease in peak flow rates following histamine inhalation

compared to placebo.[1]
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Synthesis and Manufacturing Considerations
A detailed, publicly available, step-by-step synthesis protocol for Tazifylline is not readily found

in the scientific literature. However, based on its chemical structure as a theophylline derivative,

a plausible synthetic route can be conceptualized. The synthesis would likely involve the

alkylation of theophylline at the N7 position with a suitable electrophile containing the

piperazine and phenylthiopropyl moieties.

Illustrative Synthesis Workflow (Conceptual)

The following diagram illustrates a potential, high-level workflow for the synthesis of Tazifylline.

Disclaimer: This is a conceptual workflow and has not been experimentally validated.
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Caption: A conceptual workflow for the synthesis of Tazifylline.

Analytical Methodologies
A validated, publicly available analytical method specifically for the quantification of Tazifylline
in biological matrices has not been identified in the reviewed literature. However, based on

methods for similar theophylline derivatives, a reverse-phase high-performance liquid
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chromatography (RP-HPLC) method coupled with UV or mass spectrometry (MS) detection

would be a suitable approach for its analysis.

Representative Experimental Protocol: RP-HPLC for Quantification in Plasma (Illustrative)

The following protocol is a representative example and would require optimization and

validation for Tazifylline.

1. Sample Preparation (Protein Precipitation):

To 200 µL of plasma, add 600 µL of acetonitrile containing an appropriate internal standard.
Vortex for 1 minute to precipitate proteins.
Centrifuge at 10,000 rpm for 10 minutes.
Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.
Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions (Starting Point):

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: A gradient of acetonitrile and a buffer (e.g., 10 mM ammonium acetate, pH
5.0).
Flow Rate: 1.0 mL/min.
Injection Volume: 20 µL.
Detection: UV at an appropriate wavelength (to be determined by UV scan) or MS/MS
detection for higher sensitivity and selectivity.

3. Validation Parameters:

The method would need to be validated for linearity, accuracy, precision, selectivity, recovery,
and stability according to regulatory guidelines.

"Plasma_Sample" [label="Plasma Sample Collection"];

"Protein_Precipitation" [label="Protein Precipitation\n(e.g., with

Acetonitrile)"]; "Centrifugation" [label="Centrifugation"];

"Supernatant_Transfer" [label="Supernatant Collection\n&

Evaporation"]; "Reconstitution" [label="Reconstitution in\nMobile

Phase"]; "HPLC_Injection" [label="RP-HPLC Injection", shape=ellipse,
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fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Chromatographic_Separation" [label="Chromatographic Separation\n(C18

Column)"]; "Detection" [label="Detection\n(UV or MS/MS)",

shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Data_Analysis" [label="Data Analysis &\nQuantification",

shape=parallelogram, fillcolor="#FBBC05", fontcolor="#202124"];

"Plasma_Sample" -> "Protein_Precipitation"; "Protein_Precipitation" ->

"Centrifugation"; "Centrifugation" -> "Supernatant_Transfer";

"Supernatant_Transfer" -> "Reconstitution"; "Reconstitution" ->

"HPLC_Injection"; "HPLC_Injection" -> "Chromatographic_Separation";

"Chromatographic_Separation" -> "Detection"; "Detection" ->

"Data_Analysis"; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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